1-[(Methylsulfanyl)methyl]cyclobutan-1-amine hydrochloride

• Molecular Formula: C6H14ClNS
• Molecular Weight: 167.70 g/mol
• IUPAC Name: 1-(methylsulfanylmethyl)cyclobutan-1-amine;hydrochloride
• InChI: InChI=1S/C6H13NS.ClH/c1-8-5-6(7)3-2-4-6;/h2-5,7H2,1H3;1H
• InChI Key: NXZLHVQRBZFGLZ-UHFFFAOYSA-N
• Canonical SMILES: CSCC1(CCC1)N.Cl

Description

1-[(Methylsulfanyl)methyl]cyclobutan-1-amine hydrochloride is a chemical compound with the molecular formula C6H13NS·HCl It is a cyclobutane derivative with a methylsulfanyl group attached to the cyclobutane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(Methylsulfanyl)methyl]cyclobutan-1-amine hydrochloride typically involves the reaction of cyclobutanone with methylthiomethylamine under specific conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, followed by the addition of hydrochloric acid to form the hydrochloride salt. The reaction conditions, such as temperature and reaction time, are optimized to achieve high yield and purity of the product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters ensures consistent quality and scalability of the compound .

Chemical Reactions Analysis

Types of Reactions

1-[(Methylsulfanyl)methyl]cyclobutan-1-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding amine or thiol derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups onto the cyclobutane ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce various cyclobutane derivatives with different functional groups .

Scientific Research Applications

1-[(Methylsulfanyl)methyl]cyclobutan-1-amine hydrochloride has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(Methylsulfanyl)methyl]cyclobutan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

1-(Methoxymethyl)cyclobutan-1-amine hydrochloride: This compound has a methoxymethyl group instead of a methylsulfanyl group.

3-[(Methylsulfanyl)methyl]cyclobutan-1-amine hydrochloride: This compound has the methylsulfanyl group attached to a different position on the cyclobutane ring.

Uniqueness

1-[(Methylsulfanyl)methyl]cyclobutan-1-amine hydrochloride is unique due to its specific structural features and chemical properties. The presence of the methylsulfanyl group imparts distinct reactivity and potential biological activity compared to similar compounds .